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Introduction

The inducible Human Artificial Chromosome (iHAC) vector represents a significant

advancement in gene delivery technology, offering a stable, non-integrating platform for

expressing large or multiple transgenes in mammalian cells.[1][2] Unlike viral vectors, HACs

exist as independent chromosomes within the host cell nucleus, mitigating the risks of

insertional mutagenesis and gene silencing often associated with genomic integration.[2][3]

Their ability to carry large DNA fragments, up to several megabases, allows for the introduction

of entire genomic loci with their native regulatory elements.[2] This makes the iHAC system an

invaluable tool for a range of applications, including cell line engineering, gene function studies,

drug discovery, and the development of cell-based therapies.[4]

This document provides detailed protocols for the transfer of an iHAC vector from a donor cell

line (typically CHO cells) to a recipient human cell line using Microcell-Mediated Chromosome

Transfer (MMCT), followed by methods for selection and validation of the resulting transgenic

cell lines.
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Key Experimental Protocols
Protocol 1: Preparation of Donor Cells and Microcell
Formation
This protocol describes the induction of micronuclei in the iHAC-containing donor CHO cell

line, which is the first step in preparing for chromosome transfer.

Materials:

iHAC-containing CHO donor cells

Culture medium (e.g., Ham's F-12 with 10% FBS)

Colcemid solution (10 µg/mL)

Cytochalasin B solution (10 mg/mL in DMSO)

Serum-free culture medium

Trypsin-EDTA

Procedure:

Cell Seeding: Seed the iHAC-containing CHO donor cells in multiple T-75 flasks and grow

them to 80-90% confluency.

Micronucleation Induction: Replace the culture medium with fresh medium containing

Colcemid to a final concentration of 0.1 µg/mL. Incubate the cells for 48 hours to induce

micronuclei formation.

Enucleation:

Prepare an enucleation medium by adding Cytochalasin B to serum-free medium to a final

concentration of 10 µg/mL.

Wash the cells with PBS and trypsinize them to create a single-cell suspension.
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Centrifuge the cell suspension and resuspend the pellet in the prepared enucleation

medium.

Incubate for 30 minutes at 37°C.

Microcell Isolation:

Load the cell suspension onto a discontinuous Percoll gradient.

Centrifuge at 20,000 x g for 60 minutes at 37°C.

Carefully collect the layer containing the microcells.

Purification: Wash the collected microcells with serum-free medium to remove residual

Percoll and Cytochalasin B. The purified microcells are now ready for fusion with recipient

cells.

Protocol 2: Microcell-Mediated Chromosome Transfer
(MMCT)
This protocol details the fusion of purified microcells with the target recipient human cell line.

Materials:

Purified microcells from Protocol 1

Recipient human cells (e.g., HT1080, HEK293)

Phytohemagglutinin-P (PHA-P)

Polyethylene glycol (PEG) 1500

Serum-free culture medium

Complete culture medium for recipient cells

Selection agent (e.g., G418, Blasticidin S, depending on the iHAC vector's selection marker)

Procedure:
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Prepare Recipient Cells: Seed recipient cells in T-25 flasks or 6-well plates and grow to 70-

80% confluency.

Cell Adhesion:

On the day of fusion, wash the recipient cells with serum-free medium.

Add a suspension of purified microcells to the recipient cells.

Add PHA-P to a final concentration of 100 µg/mL to agglutinate the microcells to the

recipient cell surface.

Incubate for 15-20 minutes at 37°C.

Cell Fusion:

Carefully remove the medium and add a 50% (w/v) solution of PEG 1500 for exactly 1-2

minutes to induce fusion.

Gently wash the cells three times with serum-free medium to remove all traces of PEG.

Add complete culture medium to the cells.

Recovery: Incubate the cells for 24-48 hours to allow for recovery and chromosome transfer.

Selection: After the recovery period, replace the medium with a complete culture medium

containing the appropriate selection agent.

Clonal Expansion: Continue to culture the cells, changing the selection medium every 3-4

days, until resistant colonies appear (typically 2-3 weeks). Isolate and expand individual

colonies for further analysis.

Protocol 3: Validation of iHAC Transfer and Transgene
Expression
This protocol describes methods to confirm the successful transfer of the iHAC and analyze the

expression of the transgene.
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Materials:

Genomic DNA isolation kit

PCR primers specific for a gene on the iHAC

Fluorescence in situ Hybridization (FISH) probes (e.g., human Cot-1 DNA for the HAC

backbone, and a specific probe for the inserted gene cassette)

DAPI stain

RNA isolation kit

cDNA synthesis kit

Primers for quantitative real-time PCR (qRT-PCR) for the transgene and a housekeeping

gene (e.g., GAPDH)

Procedure:

Genomic PCR:

Isolate genomic DNA from expanded clones.

Perform PCR using primers specific for a unique sequence on the iHAC (e.g., the

selection marker or transgene). The presence of a PCR product of the correct size

indicates the presence of the iHAC.

Fluorescence in situ Hybridization (FISH):

Prepare metaphase chromosome spreads from the selected clones.

Perform FISH using a digoxigenin-labeled probe for the HAC backbone (e.g., alphoid

satellite DNA) and a biotin-labeled probe for the transgene cassette.[5]

Counterstain the chromosomes with DAPI.
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Visualize using a fluorescence microscope. A separate, small chromosome signal positive

for both probes confirms the autonomous presence of the iHAC.[5]

Quantitative Real-Time PCR (qRT-PCR) for Expression Analysis:

Isolate total RNA from the validated clones.

Synthesize cDNA from the RNA.

Perform qRT-PCR using primers for the transgene and a reference housekeeping gene.

Analyze the relative expression level of the transgene. Transcript levels can be

standardized to the housekeeping gene to compare expression across different clones.[5]

Data Presentation
The following table summarizes representative quantitative data from experiments involving

iHAC vectors, demonstrating the efficiency of transfer and the levels of transgene expression

that can be achieved.
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Parameter Method Cell Line Vector Result Reference

MMCT

Efficiency

Colony

Formation

Assay

HFL-1 iHAC/X53
1 x 10⁻⁴ - 1 x

10⁻⁵
[5]

Transgene

Expression
qRT-PCR CHO iHAC/X53

Stable and

comparable

expression of

Klf4, c-Myc,

Sox2, and

Oct4 relative

to a control

vector

(iHAC2/mp25

).

[5]

Vector

Stability

FISH

Analysis

CHO,

HT1080

iHAC/X53,

21HAC, tet-O

HAC

HAC vector

maintained

independentl

y from host

chromosome

s.

[2][5]

Gene

Insertion

Efficiency

Recombinase

-Mediated

Cassette

Exchange

(RMCE)

Human iPS

Cells

HAC with

dual RMCE

sites

Successful

replacement

of a pre-

integrated

cassette with

an incoming

vector,

confirmed by

fluorescence

change.

[6]

Visualizing Workflows and Pathways
Diagrams created using Graphviz provide a clear visual representation of the experimental

processes and logical relationships involved in using the iHAC vector system.
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Phase 1: Donor Cell Preparation

Phase 2: Chromosome Transfer

Phase 3: Validation

1. Culture iHAC
CHO Donor Cells

2. Induce Micronucleation
(Colcemid Treatment)

3. Isolate Microcells
(Cytochalasin B + Centrifugation)

5. Fuse Microcells with
Recipient Cells (MMCT)

Purified Microcells

4. Prepare Recipient
Human Cells

6. Select for Transferred HAC
(e.g., G418 Selection)

7. Isolate and Expand
Resistant Clones

8. Confirm HAC Presence
(Genomic PCR)

9. Verify HAC Autonomy
(FISH Analysis)

10. Quantify Transgene Expression
(qRT-PCR)

Validated iHAC Cell Line

Click to download full resolution via product page

Caption: Workflow for generating and validating a stable cell line using the iHAC vector.
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Donor CHO Cell with iHAC

Micronucleated

Purified Microcell

Contains iHAC

 Enucleation 

Fusion
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PEG for fusion

 Add to Recipient 

Recipient Human Cell
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Contains iHAC
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Caption: The process of Microcell-Mediated Chromosome Transfer (MMCT).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b15571072/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-culturing-cells-with-the-ihac-vector
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


iHAC Vector
(Carrying Gene of Interest, e.g., 'Gene X')

Generate Stable Cell Line
Expressing Gene X via MMCT

Gene X Expressing Cell Line
Parental Cell Line

(Control)

Apply Stimulus
(e.g., Ligand, Drug)

Apply Stimulus
(e.g., Ligand, Drug)

Analyze Signaling Pathway
(e.g., Western Blot for p-ERK,

Reporter Assay)

Compare Pathway Activation

Click to download full resolution via product page

Caption: Using an iHAC-engineered cell line to investigate a signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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